Cas no 2169506-76-5 (2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol)

• Product Name: 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol
• CAS No: 2169506-76-5
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6217338
• PubChem ID: 165523496
• Update Time: 2025-10-23

2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol
• 2169506-76-5
• EN300-1275060
• 2-{2-[4-(propylamino)-1H-pyrazol-1-yl]ethoxy}ethan-1-ol

• Inchi： 1S/C10H19N3O2/c1-2-3-11-10-8-12-13(9-10)4-6-15-7-5-14/h8-9,11,14H,2-7H2,1H3
• InChI Key： DMXNAPIRDIMDCS-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C=C(C=N1)NCCC

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol

Research Brief on 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol (CAS: 2169506-76-5): Recent Advances and Applications

The compound 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol (CAS: 2169506-76-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug development.

Recent studies have highlighted the unique structural features of 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol, which contribute to its bioactivity. The compound's pyrazole core, coupled with the propylamino and ethoxyethanol side chains, enables selective interactions with biological targets, particularly in signaling pathways associated with inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of protein kinases, suggesting potential applications in oncology.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2169506-76-5. A novel catalytic method reported in ACS Catalysis (2024) employs palladium-based catalysts to achieve a 92% yield under mild conditions, addressing previous challenges in scalability. This breakthrough is critical for future preclinical and clinical studies, ensuring a reliable supply of the compound for further investigation.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research published in Drug Metabolism and Disposition (2023) revealed that 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol exhibits favorable oral absorption and a half-life suitable for daily dosing in animal models. These properties position it as a promising candidate for oral drug formulations, particularly in chronic disease management.

Emerging applications of 2169506-76-5 extend beyond its initial therapeutic scope. A recent preprint in BioRxiv (2024) explored its use as a chemical probe for studying G protein-coupled receptor (GPCR) signaling, leveraging its selective binding to certain receptor subtypes. This dual functionality—as both a potential therapeutic and a research tool—underscores its versatility in chemical biology.

In conclusion, 2-{2-4-(propylamino)-1H-pyrazol-1-ylethoxy}ethan-1-ol represents a multifaceted compound with growing importance in drug discovery and biological research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, particularly in targeted therapies for complex diseases. The compound's development trajectory highlights the convergence of synthetic chemistry and biological innovation in modern pharmaceutical research.